Cas no 6639-25-4 (Benzoic acid,3-(1-naphthalenylcarbonyl)-)

• Product Name: Benzoic acid,3-(1-naphthalenylcarbonyl)-
• CAS No: 6639-25-4
• MF: C₁₈H₁₂O₃
• MW: 276.286085128784
• CID: 514223
• PubChem ID: 226035
• Update Time: 2025-04-19

Benzoic acid,3-(1-naphthalenylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(1-naphthalenylcarbonyl)-
• 3-(naphthalene-1-carbonyl)benzoic acid
• 3-(1-naphthoyl)benzoic acid
• AC1L5EGV
• AC1Q5V2E
• AE-562
• CTK5C4562
• MolPort-003-801-355
• Oprea1_458364
• NSC16036
• CHEMBL1866629
• HMS2779J04
• MLS001179030
• DTXSID50280234
• SMR000475823
• 6639-25-4
• NSC-16036
• AE-562/12222181

• Inchi： 1S/C18H12O3/c19-17(13-7-3-8-14(11-13)18(20)21)16-10-4-6-12-5-1-2-9-15(12)16/h1-11H,(H,20,21)
• InChI Key： NXETZIFZSCDHDZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)C=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 276.07900
• Monoisotopic Mass: 276.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 518.8°C at 760 mmHg
• Flash Point: 281.6°C
• Refractive Index: 1.678
• PSA: 54.37000
• LogP: 3.76900